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Compound of Interest

Compound Name: C086

Cat. No.: B12067576

Essential Safety and Handling Guide for C086

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the
chemical compound C086. C086 is identified as a fluorinated surfactant, also known by its
synonyms 6:2 Fluorotelomer sulfonamide alkylbetaine (6:2 FTAB) and Capstone B. Due to its
hazardous properties, strict adherence to the following procedures is critical to ensure
personnel safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

C086 is a hazardous substance that can cause serious eye irritation and may cause damage to
organs through prolonged or repeated exposure.[1] It is crucial to wear appropriate Personal
Protective Equipment (PPE) to minimize exposure.

Recommended Personal Protective Equipment (PPE) for Handling C086
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Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield.[1]

To protect against splashes
and vapors that can cause

serious eye irritation.

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Neoprene,
Nitrile rubber).[1]

To prevent skin contact, as the
substance can be toxic if

absorbed through the skin.

Skin and Body Protection

Chemically resistant protective
clothing, such as a lab coat,
apron, or full-body suit,
depending on the scale of the

operation.[1][2]

To protect against skin
exposure and contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate or if
aerosols or vapors are
generated, use an approved

air-purifying respirator.

To prevent inhalation of vapors

or mists, which may be toxic.

Operational and Disposal Plans

A systematic approach to handling and disposal is essential to maintain a safe laboratory

environment. The following workflow outlines the key steps from preparation to final disposal of

C086.
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Caption: A logical workflow for the safe handling and disposal of C086.

Experimental Protocols: Spill Management
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In the event of a C086 spill, immediate and appropriate action is required to mitigate risks.
Step-by-Step Spill Cleanup Procedure:

o Evacuate and Alert: Immediately clear the area of all personnel and inform the laboratory
supervisor.[2]

o Ventilate: Ensure the area is well-ventilated.

o Personal Protection: Before re-entering the area, don the appropriate PPE as outlined in the
table above.

o Containment: For liquid spills, contain the spill using an inert absorbent material such as
vermiculite, dry sand, or earth.[2] Do not use combustible materials.

o Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a designated, labeled, and sealed container for hazardous waste.[2]

o Decontamination: Clean the spill area thoroughly with a suitable decontamination solution.

o Disposal: Dispose of all contaminated materials, including cleaning supplies and PPE, as
hazardous waste in accordance with local, state, and federal regulations.

Disposal Plan

C086 and any materials contaminated with it must be treated as hazardous waste.

Waste Management Guidelines

Waste Type Disposal Container Disposal Procedure
Original or chemically Dispose of contents and

Unused C086 compatible, sealed, and clearly  container to an approved
labeled container. waste disposal plant.[3]

Handle as hazardous waste
Contaminated Materials (PPE, Sealed, labeled, hazardous and dispose of through a
absorbents, etc.) waste container. certified hazardous waste

management service.
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Important Considerations:

e Environmental Hazard: C086 is a fluorinated surfactant, a class of chemicals known for their
persistence in the environment.[4] Avoid release into the environment.[5]

» Regulatory Compliance: All disposal activities must comply with local, state, and federal
regulations for hazardous waste.

e Do Not: Do not dispose of C086 down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12067576?utm_src=pdf-body
https://www.plasticsengineering.org/2024/04/navigating-the-shift-moving-away-from-fluorosurfactants-004258/
https://www.chemos.de/import/data/msds/GB_en/161278-39-3-A0035128-GB-en.pdf
https://www.benchchem.com/product/b12067576?utm_src=pdf-body
https://www.benchchem.com/product/b12067576?utm_src=pdf-custom-synthesis
https://labelsds.com/images/user_uploads/Capstone%20SDS%201-19-23.pdf
https://www.scantecnordic.se/Media/Articles/66n-cmamp-62fosa/SDS---66.N-CMAmP-6-2FOSA-2024-02-01-ENG.pdf
https://www.chempoint.com/products/download?grade=37333&doctype=sds
https://www.plasticsengineering.org/2024/04/navigating-the-shift-moving-away-from-fluorosurfactants-004258/
https://www.chemos.de/import/data/msds/GB_en/161278-39-3-A0035128-GB-en.pdf
https://www.benchchem.com/product/b12067576#personal-protective-equipment-for-handling-c086
https://www.benchchem.com/product/b12067576#personal-protective-equipment-for-handling-c086
https://www.benchchem.com/product/b12067576#personal-protective-equipment-for-handling-c086
https://www.benchchem.com/product/b12067576#personal-protective-equipment-for-handling-c086
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12067576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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